Cas no 63098-87-3 ((E)-1-(2H-1,3-Benzodioxol-5-yl)-N-(pyridin-3-yl)methanimine)

• Product Name: (E)-1-(2H-1,3-Benzodioxol-5-yl)-N-(pyridin-3-yl)methanimine
• CAS No: 63098-87-3
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 2789695
• PubChem ID: 23990504
• Update Time: 2025-04-21

(E)-1-(2H-1,3-Benzodioxol-5-yl)-N-(pyridin-3-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2H-1,3-Benzodioxol-5-yl)-N-(pyridin-3-yl)methanimine
• DTXSID00635977
• Oprea1_482801
• 63098-87-3

• Inchi： 1S/C13H10N2O2/c1-2-11(8-14-5-1)15-7-10-3-4-12-13(6-10)17-9-16-12/h1-8H,9H2/b15-7+
• InChI Key： ARKZIZLTTPGPMN-VIZOYTHASA-N
• SMILES： O1COC2C=CC(/C=N/C3C=NC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.7Ų